Cas no 204573-66-0 (Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]-)

Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]- structure
204573-66-0 structure
Product Name:Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]-
CAS No:204573-66-0
MF:C20H20N2O2
MW:320.385004997253
CID:1394470
PubChem ID:15357515
Update Time:2025-04-20

Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]-
    • 2,3-bis[(4-methoxyphenyl)methyl]butanedinitrile
    • DTXSID30571950
    • 204573-66-0
    • Inchi: 1S/C20H20N2O2/c1-23-19-7-3-15(4-8-19)11-17(13-21)18(14-22)12-16-5-9-20(24-2)10-6-16/h3-10,17-18H,11-12H2,1-2H3
    • InChI Key: XUWIKCXWUUQBKZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CC(C#N)C(C#N)CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 320.1526
  • Monoisotopic Mass: 320.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.04
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